Pyrrolidine, 1-(2-isocyano-1-oxo-3-phenylpropyl)-
Overview
Description
Pyrrolidine, 1-(2-isocyano-1-oxo-3-phenylpropyl)-, is an organic compound belonging to the pyrrolidine family of compounds, which are cyclic amines composed of four carbon atoms and one nitrogen atom. Pyrrolidine is a versatile compound with a wide range of applications in the fields of organic synthesis, medicinal chemistry, and biochemistry.
Scientific Research Applications
Versatility in Drug Discovery
Pyrrolidine rings, including 1-(2-isocyano-1-oxo-3-phenylpropyl)pyrrolidine, are recognized for their significant role in medicinal chemistry, especially in drug discovery. The pyrrolidine scaffold is highly valued due to its sp3-hybridization, which allows efficient exploration of pharmacophore space, contributes to the stereochemistry of molecules, and increases three-dimensional coverage. This versatility supports the design of bioactive molecules with target selectivity, including derivatives such as pyrrolizines and pyrrolidine-2-one. The pyrrolidine ring's stereogenicity is crucial for achieving different biological profiles in drug candidates through various stereoisomers and spatial orientations of substituents (Li Petri et al., 2021).
Role in Heterocyclic Compound Chemistry
Pyrrolidine and its derivatives play an essential role in the chemistry of heterocyclic compounds, impacting various fields such as medicinal and analytical chemistry. Pyridine derivatives, closely related to pyrrolidine, exhibit a wide range of biological activities including antifungal, antibacterial, and anticancer properties. These derivatives serve as effective chemosensors in analytical chemistry, highlighting the broad utility of heterocyclic compounds in scientific research (Abu-Taweel et al., 2022).
Contribution to Stereochemistry and Pharmacology
The structural analogs of piracetam, based on the pyrrolidin-2-one pharmacophore, demonstrate the importance of stereochemistry in pharmacological profiles. The enantiomerically pure versions of phenylpiracetam showcase how different stereoisomers can lead to varied biological activities, emphasizing the relationship between molecular configuration and efficacy in central nervous system agents. This underscores the need for precise stereochemical considerations in the development of new compounds for enhancing cognitive functions (Veinberg et al., 2015).
Pyrrolidine in Matrix Metalloproteinase Inhibition
Pyrrolidine scaffolds have been identified as effective inhibitors of matrix metalloproteinases (MMPs), which are involved in numerous physiological and pathological processes. The design of pyrrolidine-based MMP inhibitors demonstrates the scaffold's capability to act as a potent antagonist for various MMP subclasses, indicating its potential for treating neoplastic, rheumatic, and cardiovascular diseases (Cheng et al., 2008).
Mechanism of Action
The pyrrolidine ring and its derivatives have been used to develop compounds for the treatment of various human diseases . The introduction of heteroatomic fragments in these molecules is a strategic choice, considering that they are useful tools for modifying physicochemical parameters and obtaining the best ADME/Tox results for drug candidates .
properties
IUPAC Name |
2-isocyano-3-phenyl-1-pyrrolidin-1-ylpropan-1-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H16N2O/c1-15-13(11-12-7-3-2-4-8-12)14(17)16-9-5-6-10-16/h2-4,7-8,13H,5-6,9-11H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VXAXHJLDFHOWLK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[C-]#[N+]C(CC1=CC=CC=C1)C(=O)N2CCCC2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H16N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90672917 |
Source
|
| Record name | 2-Isocyano-3-phenyl-1-(pyrrolidin-1-yl)propan-1-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90672917 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
228.29 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
85059-51-4 |
Source
|
| Record name | 2-Isocyano-3-phenyl-1-(pyrrolidin-1-yl)propan-1-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90672917 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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